Cas no 2224483-84-3 (N-(1-Cyanocyclohexyl)-6-fluoro-4-methyl-1H-indole-2-carboxamide)

• Product Name: N-(1-Cyanocyclohexyl)-6-fluoro-4-methyl-1H-indole-2-carboxamide
• CAS No: 2224483-84-3
• MF: C₁₇H₁₈FN₃O
• MW: 299.342727184296
• CID: 6440777
• PubChem ID: 136526270
• Update Time: 2025-10-28

N-(1-Cyanocyclohexyl)-6-fluoro-4-methyl-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2224483-84-3
• AKOS033171345
• Z1220244330
• N-(1-Cyanocyclohexyl)-6-fluoro-4-methyl-1H-indole-2-carboxamide
• EN300-6534853

• Inchi： 1S/C17H18FN3O/c1-11-7-12(18)8-14-13(11)9-15(20-14)16(22)21-17(10-19)5-3-2-4-6-17/h7-9,20H,2-6H2,1H3,(H,21,22)
• InChI Key： ZBTMPKXRRQBINQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C2=C(C=1)NC(=C2)C(NC1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 299.14339037g/mol
• Monoisotopic Mass: 299.14339037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 68.7Ų

Additional information on N-(1-Cyanocyclohexyl)-6-fluoro-4-methyl-1H-indole-2-carboxamide

Professional Introduction to N-(1-Cyanocyclohexyl)-6-fluoro-4-methyl-1H-indole-2-carboxamide (CAS No. 2224483-84-3)

N-(1-Cyanocyclohexyl)-6-fluoro-4-methyl-1H-indole-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2224483-84-3, represents a unique molecular structure that combines a cyano-substituted cyclohexyl group with a fluoro-substituted indole core, further modified by a methyl and a carboxamide functional group. The intricate arrangement of these substituents not only contributes to the compound's distinct chemical properties but also opens up a wide array of potential applications in drug discovery and development.

The indole scaffold is a well-documented pharmacophore in medicinal chemistry, known for its role in various bioactive molecules. Specifically, the fluoro-substituent at the 6-position of the indole ring enhances the metabolic stability and binding affinity of the molecule, making it an attractive candidate for further exploration. The presence of the carboxamide group at the 2-position introduces a polar interaction site, which can be crucial for binding to biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel indole derivatives for their therapeutic potential. N-(1-Cyanocyclohexyl)-6-fluoro-4-methyl-1H-indole-2-carboxamide has been identified as a promising lead compound in several preclinical studies. Its unique structural features suggest that it may exhibit inhibitory activity against various disease-related targets. For instance, preliminary studies have indicated that this compound may interact with enzymes involved in inflammatory pathways, potentially making it a valuable candidate for treating inflammatory diseases.

The cyano-cyclohexyl moiety in the molecule adds an additional layer of complexity, which could influence both its solubility and bioavailability. This substitution pattern is not commonly found in many approved drugs but has shown promise in enhancing the pharmacokinetic properties of related compounds. The combination of these structural elements makes N-(1-Cyanocyclohexyl)-6-fluoro-4-methyl-1H-indole-2-carboxamide a fascinating subject for further investigation.

One of the most intriguing aspects of this compound is its potential to serve as a building block for more complex drug candidates. The versatility of its molecular framework allows for modifications at multiple sites, enabling medicinal chemists to fine-tune its biological activity. This flexibility is particularly valuable in the iterative process of drug design, where small changes can lead to significant improvements in efficacy and safety.

Recent advances in computational chemistry have also facilitated the study of N-(1-Cyanocyclohexyl)-6-fluoro-4-methyl-1H-indole-2-carboxamide. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These simulations have provided valuable insights into its binding mode and have helped guide the optimization process. By leveraging computational tools, researchers can accelerate the discovery of novel therapeutics and reduce the time and cost associated with traditional experimental approaches.

The synthesis of N-(1-Cyanocyclohexyl)-6-fluoro-4-methyl-1H-indole-2-carboxamide presents its own set of challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in addressing these difficulties. Techniques such as multi-step organic synthesis, coupled with advanced purification methods, have enabled chemists to produce this compound with high purity and yield. These advancements are crucial for ensuring that subsequent biological evaluations are conducted on material that accurately reflects the intended molecular structure.

In conclusion, N-(1-Cyanocyclohexyl)-6-fluoro-4-methyl-1H-indole-2-carboxamide (CAS No. 2224483-84-3) is a compelling compound with significant potential in pharmaceutical research. Its unique structural features and promising preclinical results make it a valuable asset in the quest for new therapeutics. As research continues to evolve, this compound is likely to play an important role in the development of innovative treatments for various diseases.